N-[2-(butan-2-yl)phenyl]-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-(2-butan-2-ylphenyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C19H23NO2/c1-4-15(3)17-10-5-6-11-18(17)20-19(21)13-22-16-9-7-8-14(2)12-16/h5-12,15H,4,13H2,1-3H3,(H,20,21)
• InChI Key: QNFBAEYZTPPQNH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1NC(=O)COC2=CC=CC(=C2)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-[2-(butan-2-yl)phenyl]-2-(3-methylphenoxy)acetamide is an organic compound that belongs to the class of acetamides This compound is characterized by the presence of a phenyl group substituted with a butan-2-yl group and a phenoxy group substituted with a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(butan-2-yl)phenyl]-2-(3-methylphenoxy)acetamide typically involves the reaction of 2-(3-methylphenoxy)acetic acid with 2-(butan-2-yl)aniline. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process to enhance efficiency and yield. The reactants are fed into a reactor where they undergo the coupling reaction under controlled temperature and pressure conditions. The product is then purified using techniques such as recrystallization or chromatography to obtain a high-purity compound.

Chemical Reactions Analysis

Types of Reactions

N-[2-(butan-2-yl)phenyl]-2-(3-methylphenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phenoxy or butan-2-yl groups are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted acetamides.

Scientific Research Applications

N-[2-(butan-2-yl)phenyl]-2-(3-methylphenoxy)acetamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-(butan-2-yl)phenyl]-2-(3-methylphenoxy)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-((4-hydroxy-2-methylbutan-2-yl)amino)phenyl)acetamide
• N-(2,3-dimethylbutan-2-yl)-4-(methylthio)aniline
• N-(4-(tert-butylamino)phenyl)acetamide

Uniqueness

N-[2-(butan-2-yl)phenyl]-2-(3-methylphenoxy)acetamide is unique due to its specific substitution pattern on the phenyl and phenoxy groups. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.